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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)amine

Cat. No.: B057041 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Bis(2-Methoxyethyl)amine, focusing on personal protective

equipment (PPE), operational protocols, and disposal plans to ensure a secure laboratory

environment.

Immediate Safety and Hazard Information
Bis(2-Methoxyethyl)amine is classified as a flammable liquid and vapor that is harmful in

contact with skin and causes severe skin burns and eye damage.[1][2] It is crucial to handle

this substance with care in a well-ventilated area, away from heat, sparks, open flames, and

hot surfaces.[1][2]

Emergency First Aid:

Inhalation: Move the individual to fresh air and call a physician.[1]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with

water/shower. A physician should be called immediately.[1]

Eye Contact: Rinse with plenty of water and immediately call an ophthalmologist. If present,

remove contact lenses.[1]
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Ingestion: Have the victim drink water (no more than two glasses). Do not induce vomiting

due to the risk of perforation and call a physician immediately.[1]

Personal Protective Equipment (PPE) and Exposure
Data
There are no established occupational exposure limit values for Bis(2-Methoxyethyl)amine.

Therefore, stringent adherence to engineering controls and PPE is critical to minimize

exposure.
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Parameter Recommendation Source

Occupational Exposure Limits No data available N/A

Eye Protection

Tightly fitting safety goggles or

face shield. Use equipment

tested and approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[3]

Hand Protection

Full Contact: Butoject® (Butyl

rubber) Splash Contact:

Camatril®-Velours (Nitrile

rubber) Breakthrough times

determined by KCL laboratory

tests according to EN374.

[3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

type ABEK (EN14387)

respirator filter is

recommended.

[4]

Skin and Body Protection

Wear impervious clothing,

such as a flame-retardant

antistatic protective suit. The

type of protective equipment

must be selected according to

the concentration and amount

of the dangerous substance at

the specific workplace.

[2]
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Adherence to a strict protocol is essential when working with Bis(2-Methoxyethyl)amine to

ensure the safety of all laboratory personnel.

Preparation and Handling:
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Bis(2-Methoxyethyl)amine.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood. Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table

above, including eye protection, chemical-resistant gloves, and a lab coat or protective suit.

Handling: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapors or mists.

Keep the container tightly closed when not in use.[5] Use non-sparking tools and take

precautionary measures against static discharge.[1][2]

Storage:
Location: Store in a cool, dry, and well-ventilated place away from heat and sources of

ignition.[6]

Container: Keep the container tightly closed.[6]

Incompatibilities: Segregate from acids, strong oxidizing agents, and other incompatible

materials.[5][6]

Disposal:
Waste Characterization: All waste containing Bis(2-Methoxyethyl)amine must be treated as

hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not empty into drains.[3]
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In the event of a spill or exposure, a swift and coordinated response is critical to mitigate harm.

Spill Response:
Evacuate: Immediately evacuate the spill area.[1]

Ventilate: Ensure the area is well-ventilated, but avoid creating drafts that could spread the

vapor.

Containment: For small spills, contain the liquid with an inert absorbent material (e.g., sand,

earth, vermiculite). Do not use combustible materials like sawdust.[7] For large spills, dike

the area to prevent spreading.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material into a sealed

container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Reporting: Report the spill to the appropriate environmental health and safety personnel.

Exposure Response:
Skin Exposure: As detailed in the first aid section, immediately remove contaminated clothing

and flush the affected area with copious amounts of water for at least 15 minutes. Seek

immediate medical attention.[1]

Eye Exposure: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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